Cas no 2171693-81-3 (3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidopropanoic acid)

• Product Name: 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidopropanoic acid
• CAS No: 2171693-81-3
• MF: C₂₄H₂₅F₃N₂O₅
• MW: 478.460917234421
• CID: 6507469
• PubChem ID: 165542430
• Update Time: 2025-07-23

3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidopropanoic acid
• 3-[N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluorobutanamido]propanoic acid
• EN300-1479740
• 2171693-81-3

• Inchi： 1S/C24H25F3N2O5/c1-2-29(12-11-21(30)31)22(32)20(13-24(25,26)27)28-23(33)34-14-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,19-20H,2,11-14H2,1H3,(H,28,33)(H,30,31)
• InChI Key： VFUZFWHSZQRKJZ-UHFFFAOYSA-N
• SMILES： FC(CC(C(N(CC)CCC(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)(F)F

Computed Properties

• Exact Mass: 478.17155639g/mol
• Monoisotopic Mass: 478.17155639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidopropanoic acid

Recent Advances in the Study of 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidopropanoic acid (CAS: 2171693-81-3)

In recent years, the compound 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidopropanoic acid (CAS: 2171693-81-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethyl group and fluorenylmethoxycarbonyl (Fmoc) protecting group, has shown promising potential in peptide synthesis and drug development. The following research brief aims to summarize the latest findings related to this compound, highlighting its applications, synthesis methods, and biological activities.

The synthesis of 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidopropanoic acid involves a multi-step process, including the incorporation of the Fmoc group to protect the amino functionality and the introduction of the trifluoromethyl moiety to enhance metabolic stability. Recent studies have optimized these synthetic routes to improve yield and purity, making the compound more accessible for further research. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity.

One of the key areas of interest is the application of this compound in peptide chemistry. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS), and the trifluoromethyl group can impart unique physicochemical properties to the resulting peptides. Researchers have demonstrated that peptides incorporating 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidopropanoic acid exhibit enhanced stability against enzymatic degradation, making them suitable candidates for therapeutic applications. For instance, these peptides have been explored as potential inhibitors of protein-protein interactions involved in diseases such as cancer and neurodegenerative disorders.

In addition to its role in peptide synthesis, this compound has also been investigated for its potential as a building block in the development of small-molecule drugs. The trifluoromethyl group is known to improve the pharmacokinetic properties of drug candidates, including increased lipophilicity and metabolic stability. Preliminary studies have shown that derivatives of 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidopropanoic acid exhibit promising activity against specific biological targets, such as enzymes and receptors implicated in inflammatory and infectious diseases.

Despite these advancements, challenges remain in the large-scale production and application of this compound. Issues such as cost-effectiveness, scalability, and potential toxicity need to be addressed to fully realize its potential in drug development. Future research directions may include the exploration of novel synthetic methodologies, the development of more efficient purification techniques, and the evaluation of the compound's safety profile in preclinical studies.

In conclusion, 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidopropanoic acid (CAS: 2171693-81-3) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its unique structural features and functional groups make it an attractive candidate for peptide synthesis and drug discovery. Continued research efforts are expected to uncover new applications and optimize its use in the development of next-generation therapeutics.